Cas no 922191-81-9 (L-Glutamic acid, N-(5-fluoro-2,4-dinitrophenyl)-D-alanyl-3-methyl-, (3S)-)

• Product Name: L-Glutamic acid, N-(5-fluoro-2,4-dinitrophenyl)-D-alanyl-3-methyl-, (3S)-
• CAS No: 922191-81-9
• MF: C₁₅H₁₇FN₄O₉
• MW: 416.315287351608
• CID: 741261
• PubChem ID: 71421494
• Update Time: 2025-04-19

L-Glutamic acid, N-(5-fluoro-2,4-dinitrophenyl)-D-alanyl-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-(5-fluoro-2,4-dinitrophenyl)-D-alanyl-3-methyl-, (3S)-
• DTXSID50840554
• N-(5-Fluoro-2,4-dinitrophenyl)-D-alanyl-(3S)-3-methyl-L-glutamic acid
• 922191-81-9

• Inchi： 1S/C15H17FN4O9/c1-6(3-12(21)22)13(15(24)25)18-14(23)7(2)17-9-4-8(16)10(19(26)27)5-11(9)20(28)29/h4-7,13,17H,3H2,1-2H3,(H,18,23)(H,21,22)(H,24,25)/t6-,7+,13-/m0/s1
• InChI Key： FZWOMZRMWKKVQX-NFNXHLSSSA-N
• SMILES： FC1C(=CC(=C(C=1)N[C@H](C)C(N[C@H](C(=O)O)[C@@H](C)CC(=O)O)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 416.09795629g/mol
• Monoisotopic Mass: 416.09795629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 207Ų